Cas no 1806958-13-3 (3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1806958-13-3
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4875929
• Update Time: 2025-10-28

3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-5-2-4(3-15)6(8(10)11)16-7(5)9(12,13)14/h2,8H,1H3
• InChI Key： ONNQVPICCDMIFH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(F)F)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine

Introduction to 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806958-13-3)

3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with a cyano group, two fluorinated alkyl groups, and a methoxy moiety, endows it with unique chemical properties that make it a promising candidate for various biochemical applications.

The compound's chemical formula can be represented as C₉H₄F₄N₂O, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of multiple fluorine atoms in the molecule contributes to its high lipophilicity and metabolic stability, which are critical factors in drug design. Specifically, the difluoromethyl and trifluoromethyl substituents enhance the compound's binding affinity to biological targets, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine has been extensively studied for its potential in the development of small-molecule inhibitors targeting various diseases. One of the most notable areas of research has been its application in oncology. The compound's ability to modulate key signaling pathways involved in cancer cell proliferation and survival has been explored in preclinical studies. For instance, researchers have investigated its interaction with enzymes such as kinases and proteases that are overexpressed in tumor cells.

Moreover, the methoxy group in the molecule plays a crucial role in enhancing its pharmacokinetic properties. This substitution not only improves solubility but also aids in reducing metabolic degradation, thereby prolonging the compound's half-life in vivo. Such attributes are highly desirable for drug candidates intended for systemic administration.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies underscore the compound's synthetic challenge but also highlight its significance as a structurally diverse entity.

Recent advancements in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been utilized to predict binding affinities and interactions between 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine and biological targets. These simulations have provided valuable insights into how modifications at specific positions within the molecule can enhance its biological activity. For example, studies have shown that fine-tuning the electronic properties of the pyridine ring can significantly alter its binding efficacy to protein receptors.

In addition to oncology applications, 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine has shown promise in addressing neurological disorders. Its structural features suggest potential interactions with neurotransmitter receptors and ion channels, making it a candidate for developing treatments against conditions such as epilepsy and Alzheimer's disease. Preliminary research indicates that certain derivatives of this compound exhibit neuroprotective effects by modulating neuronal excitability.

The compound's versatility extends to antimicrobial applications as well. The fluorinated substituents contribute to enhanced antibacterial and antifungal properties by disrupting microbial cell membranes and inhibiting vital metabolic pathways. This makes 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine a valuable asset in combating drug-resistant infections, a growing concern in global healthcare.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine during research and development. While not classified as hazardous under current regulations, proper handling procedures must be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working within controlled laboratory environments.

The future prospects for 3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine are bright, with ongoing research aiming to explore new therapeutic avenues and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects.

In conclusion,3-Cyano-2-(difluoromethyl)-5-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806958-13-3) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features and multifaceted applications make it a cornerstone in the quest for novel therapeutics across multiple disease domains. As research continues to uncover new possibilities for this compound,its significance is poised to grow further, shaping the future landscape of drug discovery and development.